Cas no 1285535-72-9 (N'-(1Z)-(3-methoxyphenyl)methylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1Z)-(3-methoxyphenyl)methylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1285535-72-9
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 6239444
• PubChem ID: 5399814
• Update Time: 2025-06-08

N'-(1Z)-(3-methoxyphenyl)methylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1Z)-(3-methoxyphenyl)methylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide
• AKOS001641295
• SR-01000110067-1
• SR-01000110067
• F1126-1037
• N'-[(1Z)-(3-methoxyphenyl)methylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(Z)-(3-methoxyphenyl)methylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide
• N-[(Z)-(3-methoxyphenyl)methylideneamino]-5-propan-2-yl-1H-pyrazole-3-carboxamide
• (Z)-3-isopropyl-N'-(3-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide
• 1285535-72-9

• Inchi： 1S/C15H18N4O2/c1-10(2)13-8-14(18-17-13)15(20)19-16-9-11-5-4-6-12(7-11)21-3/h4-10H,1-3H3,(H,17,18)(H,19,20)/b16-9-
• InChI Key： YOFWRWXTIJMCQB-SXGWCWSVSA-N
• SMILES： O=C(C1C=C(C(C)C)NN=1)N/N=C\C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 286.14297583g/mol
• Monoisotopic Mass: 286.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N'-(1Z)-(3-methoxyphenyl)methylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide

Professional Introduction to N'-(1Z)-(3-methoxyphenyl)methylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 1285535-72-9)

N'-(1Z)-(3-methoxyphenyl)methylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide, a compound with the CAS number 1285535-72-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates several key functional groups, including a pyrazole core, a methylidene group, and a carbohydrazide moiety, which collectively contribute to its versatile reactivity and biological activity.

The pyrazole scaffold is particularly noteworthy in medicinal chemistry, as it is a privileged scaffold found in numerous bioactive molecules. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In particular, the presence of a methoxy group at the 3-position of the phenyl ring in this compound enhances its pharmacological potential by influencing both electronic and steric properties. This modification can modulate the compound's interactions with biological targets, potentially leading to improved efficacy and reduced side effects.

The methylidene group in N'-(1Z)-(3-methoxyphenyl)methylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide introduces a double bond that can participate in various chemical reactions, such as Michael additions or cycloadditions, which are crucial for further derivatization and functionalization. This feature makes the compound a valuable intermediate in synthetic chemistry, allowing for the creation of more complex molecules with tailored properties.

The terminal carbohydrazide moiety is another critical feature of this compound. Carbohydrazides have been extensively studied for their ability to form covalent bonds with biological targets, particularly enzymes and receptors. This reactivity can be exploited to develop novel therapeutic agents that exhibit high selectivity and potency. Moreover, the hydrazide group can participate in condensation reactions with aldehydes or ketones, leading to the formation of hydrazones, which are often intermediates in drug synthesis.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific enzymes involved in cancer progression. The pyrazole-based compounds have shown promise in this regard. For instance, studies have demonstrated that pyrazole derivatives can inhibit kinases and other enzymes that play a crucial role in tumor growth and metastasis. The compound N'-(1Z)-(3-methoxyphenyl)methylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide is being investigated for its potential as a kinase inhibitor due to its ability to bind to the active site of these enzymes and block their activity.

The propan-2-yl substituent at the 3-position of the pyrazole ring adds another layer of complexity to the molecule. This alkyl group can influence the compound's solubility, metabolic stability, and pharmacokinetic properties. By tuning the length and branching of this substituent, researchers can optimize the compound's bioavailability and target specificity. This approach aligns with current trends in drug design, where structure-based optimization is used to enhance therapeutic efficacy.

Advances in computational chemistry have also played a significant role in the study of N'-(1Z)-(3-methoxyphenyl)methylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and metabolic pathways, enabling researchers to design more effective inhibitors with fewer off-target effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies have been adapted to streamline these processes while maintaining high standards of quality control. Techniques such as continuous flow synthesis have been explored to improve efficiency and scalability, making it feasible to produce larger quantities of the compound for preclinical studies.

In conclusion, N'-(1Z)-(3-methoxyphenyl)methylidene-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 1285535-72-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent or as an intermediate in drug synthesis. Ongoing studies continue to uncover new applications for this molecule, reinforcing its importance in modern medicinal chemistry.